6-fluoro-N-propylpyridine-3-carboxamide
Description
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Synthesis Analysis
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This involves the study of the compound’s molecular geometry, bond lengths and angles, and other structural parameters. Tools like X-ray crystallography, NMR spectroscopy, and computational chemistry are often used .Chemical Reactions Analysis
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Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-fluoro-N-propylpyridine-3-carboxamide involves the reaction of 6-fluoronicotinic acid with propylamine to form 6-fluoro-N-propylpyridine-3-carboxamide.", "Starting Materials": [ "6-fluoronicotinic acid", "propylamine" ], "Reaction": [ "6-fluoronicotinic acid is reacted with propylamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP) in anhydrous dichloromethane.", "The reaction mixture is stirred at room temperature for several hours until completion.", "The resulting product, 6-fluoro-N-propylpyridine-3-carboxamide, is isolated by filtration and purified by recrystallization from a suitable solvent such as ethanol or methanol." ] } | |
CAS RN |
1341450-22-3 |
Product Name |
6-fluoro-N-propylpyridine-3-carboxamide |
Molecular Formula |
C9H11FN2O |
Molecular Weight |
182.2 |
Purity |
95 |
Origin of Product |
United States |
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